Cas no 28955-70-6 (1,3-benzoxazole-2,4-diol)

1,3-benzoxazole-2,4-diol structure
1,3-benzoxazole-2,4-diol structure
Product Name:1,3-benzoxazole-2,4-diol
CAS No:28955-70-6
MF:C7H5NO3
MW:151.119501829147
MDL:MFCD18450461
CID:240130
PubChem ID:591881
Update Time:2025-04-19

1,3-benzoxazole-2,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone,4-hydroxy-
    • 2(3H)-benzoxazolone,4-hydroxy
    • 2-Benzoxazolinone,4-hydroxy- (6CI,8CI)
    • 4-Hydroxy-2(3H)-benzoxazolone
    • 4-Hydroxy-3H-benzoxazol-2-one
    • 1,3-benzoxazole-2,4-diol
    • 4-Hydroxy-1,3-benzoxazol-2(3H)-one #
    • Hydroxybenzoxazolon
    • 4-Hydroxy-1,3-benzoxazol-2(3H)-one
    • 28955-70-6
    • EN300-256350
    • 4-Hydroxybenzoxazolone
    • 4-Hydroxy-3H-benzooxazol-2-one
    • 4-Hydroxybenzo[d]oxazol-2(3H)-one
    • AKOS023777941
    • 2(3H)-Benzoxazolone, 4-hydroxy-
    • 4-hydroxy-3H-1,3-benzoxazol-2-one
    • Z1322795564
    • SCHEMBL1137634
    • ALBB-036479
    • DB-412746
    • MDL: MFCD18450461
    • Inchi: 1S/C7H5NO3/c9-4-2-1-3-5-6(4)8-7(10)11-5/h1-3,9H,(H,8,10)
    • InChI Key: SXQYJGZBZLNTLH-UHFFFAOYSA-N
    • SMILES: O1C(NC2C(=CC=CC1=2)O)=O

Computed Properties

  • Exact Mass: 151.02695
  • Monoisotopic Mass: 151.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56

1,3-benzoxazole-2,4-diol Pricemore >>

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